Cas no 68353-23-1 (14-\u200bFormyldihydrorutaeca\u200brpine)

• Product Name: 14-\u200bFormyldihydrorutaeca\u200brpine
• CAS No: 68353-23-1
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 2028299
• PubChem ID: 133645867
• Update Time: 2025-04-21

14-\u200bFormyldihydrorutaeca\u200brpine Chemical and Physical Properties

Names and Identifiers

• 14-Formyldihydrorutaecarpine
• 14-formyl-8,13,13b,14-tetrahydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
• 14-Formyl-dihydrorutecarpin
• 7,8,13,13b-Tetrahydro-5-oxoindolo[2',3':3,4]pyrido[2,1-b]quinazoline-14(5H)-carboxaldehyde
• 14-Oxo-2,3,10,11,12,21-hexahydro-1H-yohimban-21-carbaldehyde
• CID 133645867
• 68353-23-1
• 14-\u200bFormyldihydrorutaeca\u200brpine

• Inchi： 1S/C20H18N2O2/c23-11-16-12-5-1-2-7-15(12)20(24)22-10-9-14-13-6-3-4-8-17(13)21-18(14)19(16)22/h1-8,11,14,16,18-19,21H,9-10H2
• InChI Key： PFCOCSIZTVLBIJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C=O)C2C3C(C4C=CC=CC=4N3)CCN21

Computed Properties

• Exact Mass: 317.11600
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.3E-4 g/L) (25 ºC),
• PSA: 56.41000
• LogP: 3.48020

14-\u200bFormyldihydrorutaeca\u200brpine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines